5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one

• Molecular Formula: C9H7Cl2NO
• Molecular Weight: 216.06 g/mol
• IUPAC Name: 5,8-dichloro-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C9H7Cl2NO/c10-6-2-3-7(11)9-5(6)1-4-8(13)12-9/h2-3H,1,4H2,(H,12,13)
• InChI Key: NLQXZNULUDCGSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C(C=CC(=C21)Cl)Cl

Description

5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one is a chemical compound belonging to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one typically involves the following steps:

Starting Materials: The synthesis begins with a suitable quinoline precursor.

Chlorination: The precursor undergoes chlorination at positions 5 and 8 using reagents such as thionyl chloride or phosphorus pentachloride.

Reduction: The quinoline derivative is then reduced to form the dihydroquinolinone core. Common reducing agents include sodium borohydride or lithium aluminum hydride.

Industrial Production Methods

Industrial production methods may involve optimized reaction conditions to ensure high yield and purity. These methods often use continuous flow reactors and automated systems to control temperature, pressure, and reagent addition.

Chemical Reactions Analysis

Types of Reactions

5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Further reduction can lead to fully saturated quinoline derivatives.

Substitution: Chlorine atoms at positions 5 and 8 can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of functionalized quinoline derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that regulate cellular processes such as proliferation, apoptosis, or signal transduction.

Comparison with Similar Compounds

Similar Compounds

5,8-Dichloroquinoline: Lacks the dihydroquinolinone core but shares the chlorination pattern.

3,4-Dihydroquinolin-2(1H)-one: Similar core structure without chlorine atoms.

Chloroquine: A well-known antimalarial drug with a quinoline core.

Uniqueness

5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one is unique due to its specific substitution pattern and dihydroquinolinone core, which may confer distinct biological activities and chemical reactivity compared to other quinoline derivatives.